N-(2-fluorophenyl)-2-{(2Z)-3-[2-(2-fluorophenyl)ethyl]-2-[(4-fluorophenyl)imino]-4-oxo-1,3-thiazolidin-5-yl}acetamide

• Molecular Formula: C25H20F3N3O2S
• Molecular Weight: 483.5 g/mol
• IUPAC Name: N-(2-fluorophenyl)-2-[3-[2-(2-fluorophenyl)ethyl]-2-(4-fluorophenyl)imino-4-oxo-1,3-thiazolidin-5-yl]acetamide
• InChI: InChI=1S/C25H20F3N3O2S/c26-17-9-11-18(12-10-17)29-25-31(14-13-16-5-1-2-6-19(16)27)24(33)22(34-25)15-23(32)30-21-8-4-3-7-20(21)28/h1-12,22H,13-15H2,(H,30,32)
• InChI Key: MYMIOJVHLBEGMJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CCN2C(=O)C(SC2=NC3=CC=C(C=C3)F)CC(=O)NC4=CC=CC=C4F)F

Description

• N-(2-fluorophenyl)-2-{(2Z)-3-[2-(2-fluorophenyl)ethyl]-2-[(4-fluorophenyl)imino]-4-oxo-1,3-thiazolidin-5-yl}acetamide is a complex organic compound with a thiazolidinone core.
• Its chemical structure consists of a thiazolidinone ring (a five-membered heterocycle containing sulfur and nitrogen) with various substituents.
• The compound’s systematic name reflects its substituents and functional groups, ensuring clarity and precision in chemical nomenclature.

Preparation Methods

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Chemical Reactions Analysis

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Scientific Research Applications

Chemistry: Used as a building block in the synthesis of other compounds.

Biology: Investigated for potential bioactivity (e.g., antimicrobial, antitumor).

Medicine: Research into its pharmacological properties and potential drug development.

Industry: May find applications in materials science or as intermediates in fine chemical synthesis.

Mechanism of Action

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Comparison with Similar Compounds

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